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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Fluorescein-12-

deoxyuridine-5'-triphosphate (Fluorescein-12-dUTP), a critical reagent for non-radioactive

DNA labeling in a variety of molecular biology applications. This document details its core

structure, physicochemical properties, and detailed protocols for its use in enzymatic DNA

labeling techniques.

Core Structure and Properties of Fluorescein-12-
dUTP
Fluorescein-12-dUTP is a modified deoxyuridine triphosphate (dUTP) molecule. It consists of

a fluorescein dye molecule attached to the C5 position of the pyrimidine ring of dUTP via a 12-

atom spacer arm. This linker minimizes the steric hindrance between the fluorescent dye and

the DNA polymerase, facilitating its efficient incorporation into a newly synthesized DNA strand

in place of thymidine triphosphate (dTTP).[1][2][3]

The key components of the Fluorescein-12-dUTP structure are:
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Fluorescein: A widely used green fluorescent dye.

12-Atom Spacer Arm: A linker that connects the fluorescein to the dUTP. This spacer is

crucial for reducing the interference of the bulky dye with the enzymatic incorporation

process.

Deoxyuridine Triphosphate (dUTP): A pyrimidine nucleotide that can be incorporated into

DNA.

Quantitative Data Summary
The following tables summarize the key quantitative data for Fluorescein-12-dUTP, compiled

from various sources.

Table 1: Chemical and Physical Properties

Property Value References

Chemical Formula C39H37N4O21P3Li4 [4]

Molecular Weight 1018.4 g/mol (tetralithium salt) [4]

994.69 g/mol (free acid) [5]

Appearance Clear, yellow solution [4]

Purity (HPLC) ≥85-95% [5][6]

Storage Conditions
-15°C to -25°C, protected from

light
[1][4]

Stability

Stable for at least 12 months

at -20°C. A decomposition of

approximately 5% may occur

within 6 months.

[1][4]

Table 2: Spectroscopic Properties
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Property Value References

Excitation Maximum (λexc) 492 - 498 nm [5][7]

Emission Maximum (λem) 517 - 521 nm [1][5][7]

Molar Extinction Coefficient (ε)
70,000 - 83,000 L·mol⁻¹·cm⁻¹

(at pH 7.5-9.0)
[2][5]

Quantum Yield (Φ) 0.79 - 0.95 [7][8]

Note: The quantum yield of fluorescein is highly dependent on pH, with fluorescence increasing

significantly from pH 6 to 8.[9]

Experimental Protocols
Fluorescein-12-dUTP is a versatile substrate for several DNA polymerases, enabling its use in

various DNA labeling techniques.[1] It can be used as a substrate for DNA Polymerase I

(including the Klenow fragment), Taq DNA Polymerase, Terminal Transferase, and Reverse

Transcriptase.[1][6]

Random Primed DNA Labeling
This method is based on the hybridization of random hexanucleotide primers to a denatured

DNA template. The Klenow fragment of DNA polymerase I then synthesizes new DNA strands,

incorporating Fluorescein-12-dUTP.

Experimental Workflow for Random Primed DNA Labeling
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Template Preparation

Labeling Reaction

Termination & Purification

1. DNA Template (10 ng - 3 µg)
Linearized DNA is preferred

2. Denature DNA
95°C for 10 min

3. Rapidly Chill on Ice

4. Prepare Reaction Mix on Ice:
- Denatured DNA

- Hexanucleotide Mix (10x)
- Fluorescein/dNTP Mix (10x)

- Klenow Enzyme (2 U/µl)

5. Incubate
37°C for ≥ 60 min

6. Stop Reaction
Add 0.2 M EDTA

7. Purify Labeled Probe
(Optional: e.g., spin column)

Labeled_Probe

Fluorescein-labeled
DNA Probe

Click to download full resolution via product page

Caption: Workflow for Random Primed DNA Labeling with Fluorescein-12-dUTP.
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Detailed Protocol:

Template Preparation:

In a microcentrifuge tube, add 10 ng to 3 µg of linearized DNA template.[1]

Add autoclaved, double-distilled water to a final volume of 15 µl.[1]

Denature the DNA by heating in a boiling water bath at 95°C for 10 minutes.[1]

Immediately chill the tube on an ice/water bath to prevent re-annealing.[1]

Labeling Reaction:

On ice, add the following reagents to the denatured DNA:

2 µl 10x Hexanucleotide Mix

2 µl 10x Fluorescein/dNTP mixture (contains 1 mM dATP, 1 mM dGTP, 1 mM dCTP,

0.65 mM dTTP, and 0.35 mM Fluorescein-12-dUTP)[1]

1 µl Klenow Enzyme (2 U/µl)[1]

Mix gently by pipetting and centrifuge briefly to collect the contents.[1]

Incubation:

Incubate the reaction mixture at 37°C for at least 60 minutes. Longer incubation times (up

to 20 hours) can increase the yield of the labeled DNA.[1]

Termination:

Stop the reaction by adding 2 µl of 0.2 M EDTA (pH 8.0).[1]

Purification (Optional):

The labeled probe can be purified from unincorporated nucleotides using standard

methods such as ethanol precipitation or spin column chromatography.
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PCR Labeling
Fluorescein-12-dUTP can be incorporated into DNA during the polymerase chain reaction

(PCR). This is achieved by substituting a portion of the dTTP in the reaction mix with

Fluorescein-12-dUTP.

General Protocol and Considerations:

Fluorescein-12-dUTP/dTTP Ratio: A common starting point is a 1:2 to 1:1 ratio of

Fluorescein-12-dUTP to dTTP. For example, in a dNTP mix with a final concentration of 200

µM for each dNTP, one might use 100 µM dTTP and 100 µM Fluorescein-12-dUTP. The

optimal ratio may need to be determined empirically and typically ranges from 30-50%

Fluorescein-12-dUTP to 70-50% dTTP.[3][5]

Template DNA: 1 pg to 100 ng of template DNA can be used.

Polymerase: A thermostable DNA polymerase such as Taq polymerase is used.

Cycling Conditions: Standard PCR cycling conditions can generally be used, but optimization

of annealing temperature and extension time may be necessary.

Example Reaction Setup (50 µl):
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Component Final Concentration

10x PCR Buffer 1x

dATP, dGTP, dCTP 200 µM each

dTTP 100 µM

Fluorescein-12-dUTP (1 mM) 100 µM

Forward Primer 0.1 - 1.0 µM

Reverse Primer 0.1 - 1.0 µM

Template DNA As required

Taq DNA Polymerase 1-2.5 units

Nuclease-free water To 50 µl

PCR Cycling Protocol Example:
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Initial Denaturation
94-95°C, 2-5 min

Denaturation
94-95°C, 30 sec

Annealing
50-65°C, 30 sec

Extension
72°C, 1 min/kb

Repeat 25-35 timesFinal Extension
72°C, 5-10 min

Hold
4°C

Click to download full resolution via product page

Caption: A typical PCR cycling protocol for DNA labeling.

Nick Translation
In this method, DNase I introduces single-stranded nicks into the DNA template. DNA

Polymerase I then adds nucleotides, including Fluorescein-12-dUTP, at the 3'-hydroxyl end of

the nick while its 5'→3' exonuclease activity removes nucleotides from the 5'-phosphate end.

Detailed Protocol:

Reaction Setup:
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In a sterile microcentrifuge tube, combine the following:

1 µg Template DNA

5 µl 10x Nick Translation Buffer (typically contains Tris-HCl, MgCl₂, and a reducing

agent)

5 µl dNTP mix (containing dATP, dGTP, dCTP at a concentration such as 0.2 mM each)

A mix of dTTP and Fluorescein-12-dUTP (a common molar ratio is 1:3 to 1:5 of dTTP

to labeled dUTP)[10]

10 µl DNA Polymerase I/DNase I enzyme mix

Nuclease-free water to a final volume of 50 µl

Incubation:

Incubate the reaction at 15°C for 1-2 hours.[10] The incubation time can be adjusted to

obtain the desired probe length (typically 200-500 bp).

Monitoring Probe Size (Optional):

To check the size of the labeled fragments, a small aliquot can be run on an agarose gel.

Termination:

Stop the reaction by adding 5 µl of 0.5 M EDTA (pH 8.0).[11]

Inactivate the enzyme by heating at 65°C for 10 minutes.

Purification:

Purify the labeled probe from unincorporated nucleotides using methods like ethanol

precipitation or spin column chromatography.[12]

Applications of Fluorescein-12-dUTP Labeled
Probes
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DNA probes labeled with Fluorescein-12-dUTP are utilized in a wide array of molecular

biology techniques, including:

Fluorescence in situ Hybridization (FISH): For the visualization of specific DNA sequences in

chromosomes or cells.[1][5]

Microarrays: For gene expression analysis and genotyping.

Southern and Northern Blotting: For the detection of specific DNA or RNA sequences.

Enzyme-Linked Immunosorbent Assay (ELISA)-based detection systems.[4]

Troubleshooting
Low Labeling Efficiency:

Suboptimal DNA Template: Ensure the DNA is of high purity and has been properly

denatured (for random primed labeling). Linearized DNA is generally labeled more efficiently

in random priming.[1]

Incorrect Reagent Concentrations: Optimize the ratio of Fluorescein-12-dUTP to dTTP.

Excessive amounts of the labeled nucleotide can inhibit some polymerases.

Enzyme Inactivity: Ensure enzymes have been stored correctly and are active.

Incorrect Incubation Time or Temperature: Follow the recommended incubation conditions for

the specific labeling method.

High Background:

Incomplete Removal of Unincorporated Nucleotides: Ensure the purification step is

performed effectively to remove all free Fluorescein-12-dUTP.

Non-specific Binding of the Probe: Optimize hybridization and washing conditions in

downstream applications.

Disclaimer: This document is intended for research purposes only and should not be used for

diagnostic procedures.[1] Always refer to the manufacturer's specific instructions and safety
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data sheets for the reagents and enzymes used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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